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Compound of Interest

Compound Name: Allyltrimethylsilane

Cat. No.: B147118

Essential Safety and Handling Guide for
Allyltrimethylsilane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling
Allyltrimethylsilane (CAS No. 762-72-1). Adherence to these procedures is critical for
ensuring laboratory safety and proper disposal.

I. Chemical and Physical Properties

Allyltrimethylsilane is a highly flammable and volatile organosilicon compound.[1][2] Its
properties necessitate careful handling to avoid ignition and exposure.
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Property Value

Molecular Formula C6H14Si[1]

Molecular Weight 114.27 g/mol [1]
Appearance Clear, colorless liquid[2]
Boiling Point 84-88 °C

Density 0.719 g/mL at 25 °C

Flash Point 16 °C (60.8 °F) - closed cup
Solubility Insoluble in water
Autoignition Temperature 294 °C (561.2 °F)

Il. Hazard Identification and Personal Protective
Equipment (PPE)

Allyltrimethylsilane is classified as a hazardous substance, requiring specific PPE to minimize
exposure risks.
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Hazard GHS Classification Required PPE

Flame-retardant lab coat. Work
Flammability Flammable Liquid, Category 2 in a chemical fume hood away

from ignition sources.

Chemical-resistant gloves
Skin Irritation Skin Irritation, Category 2 (e.g., Nitrile rubber). Inspect
gloves before use.

Chemical safety goggles or a

Eye Irritation Serious Eye Irritation )
face shield.
Use only in a well-ventilated
area or a chemical fume hood.
Respiratory Irritation May cause respiratory irritation  If ventilation is inadequate, a

NIOSH-approved respirator is

necessary.

lll. Safe Handling and Operational Workflow

A systematic approach to handling Allyltrimethylsilane is crucial to prevent accidents and
exposure. The following workflow outlines the necessary steps for safe usage in a laboratory

setting.
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Operational Workflow for Handling Allyltrimethylsilane

Preparation

[Review Safety Data Sheet (SDS))

Y

Don Appropriate PPE

Y

Grepare Work Area in Fume HOOCD

Y

GroundlBond Container and Receiving Equipmen)

Proceed with caution

Handling
\

(Dispense AIIyItrimethyIsiIane)

Y

(Perform Chemical Reactior)

Y

[Tightly Close Container After Use)

After experiment

Cleanup an Disposal

Decontaminate Work Area

Y

G)ispose of Waste in Labeled ContaineD

Y

(Doff and Dispose of Contaminated PPE)

Y

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Allyltrimethylsilane.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b147118?utm_src=pdf-body-img
https://www.benchchem.com/product/b147118?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Experimental Protocol for Safe Handling:

e Preparation:

[¢]

[¢]

[¢]

[e]

Thoroughly review the Safety Data Sheet (SDS) before starting any work.

Put on all required personal protective equipment, including a flame-retardant lab coat,
chemical-resistant gloves, and safety goggles.

Ensure the work area is in a certified chemical fume hood to ensure adequate ventilation.

To prevent static discharge, ground and bond all containers and receiving equipment.

e Handling:

Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in
the handling area.

Use only non-sparking tools.
Avoid contact with skin and eyes and inhalation of vapor or mist.
When transferring the liquid, do so carefully to minimize splashing.

Keep the container tightly closed when not in use.

o Storage:

Store in a cool, well-ventilated place away from sources of ignition. The recommended
storage temperature is 2-8°C.

Store locked up.

Incompatible materials to avoid in storage include strong oxidizing agents, strong acids,
and strong bases.

IV. Emergency Procedures and First Aid

Immediate and appropriate action is vital in the event of an emergency.
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Incident First Aid Measures

Immediately remove all contaminated clothing.
) Rinse skin with plenty of water for at least 15
Skin Contact ] o ] )
minutes. If skin irritation persists, seek medical

attention.

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o )

do. Continue rinsing for at least 15 minutes and

get immediate medical attention.

Move the person into fresh air. If not breathing,
Inhalation give artificial respiration. Seek medical attention

if symptoms occur.

Do NOT induce vomiting. Clean mouth with
Ingestion water and drink plenty of water afterward. Call a

physician or poison control center immediately.

Use dry sand, dry chemical, or alcohol-resistant

foam to extinguish. Do NOT use a water jet.

Fire
Wear self-contained breathing apparatus for
firefighting if necessary.
Evacuate personnel to a safe area. Remove all
sources of ignition. Contain the spillage with a
Accidental Release non-combustible absorbent material (e.g., sand,

earth) and place it in a container for disposal

according to local regulations.

V. Disposal Plan

Proper disposal of Allyltrimethylsilane and its containers is essential to prevent environmental
contamination and ensure safety.

Disposal Workflow:
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Disposal Workflow for Allyltrimethylsilane

(Collect Waste Allyltrimethylsilane and Contaminated Materials)

:
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:
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:

Arrange for Pickup by a Licensed Disposal Company

Click to download full resolution via product page
Caption: A streamlined process for the safe disposal of Allyltrimethylsilane waste.
Disposal Protocol:
» Waste Collection:

o Collect surplus and non-recyclable solutions in a designated, properly labeled hazardous
waste container.

o Do not mix with other waste.

o Handle uncleaned, empty containers as you would the product itself, as they may contain
flammable residual vapors.

» Disposal Method:
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o Dispose of the contents and container to an approved waste disposal plant in accordance
with local, regional, and national regulations.

o Incineration may be a suitable disposal method.
o Do not allow the product to enter drains.

By adhering to these safety protocols and operational plans, researchers can minimize the
risks associated with handling Allyltrimethylsilane and ensure a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b147118?utm_src=pdf-body
https://www.benchchem.com/product/b147118?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC349990500&countryCode=US&language=en
https://www.nbinno.com/article/other-organic-chemicals/understanding-properties-applications-allyltrimethylsilane-zh
https://www.benchchem.com/product/b147118#personal-protective-equipment-for-handling-allyltrimethylsilane
https://www.benchchem.com/product/b147118#personal-protective-equipment-for-handling-allyltrimethylsilane
https://www.benchchem.com/product/b147118#personal-protective-equipment-for-handling-allyltrimethylsilane
https://www.benchchem.com/product/b147118#personal-protective-equipment-for-handling-allyltrimethylsilane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b147118?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147118?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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